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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B1679283 Get Quote

Introduction

Pentaethylene glycol (PEG-5) is a member of the polyethylene glycol (PEG) family, a class of

polyether compounds known for their hydrophilicity, biocompatibility, and versatile chemical

properties.[1][2] Its unique characteristics make it a valuable component in a wide array of

applications, from industrial processes to advanced pharmaceutical formulations.[1][3] This in-

depth technical guide provides a comprehensive overview of the chemical and physical

properties of pentaethylene glycol, detailed experimental protocols for their determination,

and insights into its applications in drug development.

Chemical and Physical Properties
Pentaethylene glycol is a clear, colorless to light yellow, and slightly viscous liquid at room

temperature.[1] It is miscible with water and soluble in many organic solvents, a property

attributable to its hydrophilic polyether chain and terminal hydroxyl groups.
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Property Value Reference

IUPAC Name

2-[2-[2-[2-(2-

hydroxyethoxy)ethoxy]ethoxy]e

thoxy]ethanol

Synonyms
3,6,9,12-Tetraoxatetradecane-

1,14-diol, Pentaglycol

CAS Number 4792-15-8

Molecular Formula C₁₀H₂₂O₆

Molecular Weight 238.28 g/mol

SMILES String OCCOCCOCCOCCOCCO

InChI Key
JLFNLZLINWHATN-

UHFFFAOYSA-N

Physical Properties
A summary of the key physical properties of pentaethylene glycol is presented below. These

properties are crucial for its application in various scientific and industrial fields.
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Property Value Conditions Reference

Appearance
Clear colorless to

yellow liquid
Ambient

Melting Point -8.6 °C

Boiling Point 184 °C at 2 mmHg

338 - 340 °C Atmospheric Pressure

Density 1.126 g/mL at 25 °C

1.12 g/mL

Refractive Index (n_D) 1.462 at 20 °C

1.460 at 20 °C

Flash Point > 110 °C (> 230 °F)

Vapor Pressure 1.68E-06 mmHg at 25°C

Water Solubility Miscible

Solubility in Organic

Solvents

Chloroform (Slightly),

Ethyl Acetate (Slightly)

Experimental Protocols
Accurate determination of the physicochemical properties of pentaethylene glycol is essential

for its application in research and development. The following sections detail the general

methodologies for measuring key properties.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid. For a substance like pentaethylene glycol, which has a high boiling

point at atmospheric pressure, vacuum distillation is often employed to determine the boiling

point at a reduced pressure.

Methodology:
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Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. The system is

connected to a vacuum pump with a manometer to monitor the pressure.

Sample Preparation: A sample of pentaethylene glycol is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.

Procedure: The system is evacuated to the desired pressure (e.g., 2 mmHg). The flask is

then heated gently. The temperature is recorded when the liquid begins to boil and a steady

stream of distillate is collected in the receiving flask. This temperature is the boiling point at

the recorded pressure.

Determination of Density
Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be determined using various methods.

Methodology (using a pycnometer):

Apparatus: A pycnometer (a flask with a specific, accurately known volume), an analytical

balance.

Procedure:

The empty pycnometer is cleaned, dried, and weighed.

The pycnometer is filled with distilled water of a known temperature and weighed to

determine the volume of the pycnometer.

The pycnometer is then emptied, dried, and filled with pentaethylene glycol at the same

temperature.

The pycnometer filled with the sample is weighed.

Calculation: The density is calculated by dividing the mass of the pentaethylene glycol by

the volume of the pycnometer.
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Determination of Refractive Index
The refractive index of a material is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property of a substance and can be used to

identify and assess its purity.

Methodology (using an Abbe Refractometer):

Apparatus: An Abbe refractometer, a constant temperature water bath.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index (e.g., distilled water).

Procedure:

A few drops of pentaethylene glycol are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature

(e.g., 20 °C) by circulating water from the water bath.

The light source is switched on, and the eyepiece is adjusted until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow. For liquids, it is often determined using a

viscometer.

Methodology (using a Capillary Viscometer):

Apparatus: A capillary viscometer (e.g., an Ostwald viscometer), a constant temperature

bath, a stopwatch.

Procedure:

A known volume of pentaethylene glycol is introduced into the viscometer.
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The viscomenter is placed in a constant temperature bath until the sample reaches

thermal equilibrium.

The liquid is drawn up into the upper bulb of the viscometer by suction.

The time taken for the liquid to flow between two marked points on the capillary is

measured using a stopwatch.

Calculation: The kinematic viscosity is calculated using the viscometer constant and the

measured flow time. The dynamic viscosity can then be calculated by multiplying the

kinematic viscosity by the density of the liquid at that temperature.

Applications in Drug Development
Pentaethylene glycol's favorable properties, including its hydrophilicity, biocompatibility, and

low toxicity, make it a valuable excipient and building block in drug development.

Solubility Enhancement
One of the primary applications of PEGs in pharmaceuticals is to enhance the aqueous

solubility of poorly soluble active pharmaceutical ingredients (APIs). By incorporating

pentaethylene glycol into a formulation, the overall hydrophilicity of the drug product can be

increased, leading to improved dissolution and bioavailability.

Linker Technology
Pentaethylene glycol is frequently used as a flexible and hydrophilic linker in the design of

complex drug molecules, such as antibody-drug conjugates (ADCs) and Proteolysis Targeting

Chimeras (PROTACs). The PEG linker can modulate the physicochemical properties of the

conjugate, influencing its solubility, stability, and pharmacokinetic profile.

The following diagram illustrates the logical workflow of utilizing pentaethylene glycol as a

linker in the development of an Antibody-Drug Conjugate (ADC).
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Logical Workflow: Pentaethylene Glycol in ADC Development
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Caption: Logical workflow for developing an Antibody-Drug Conjugate (ADC) using a

pentaethylene glycol linker.

Nanoparticle Drug Delivery
Pentaethylene glycol and other PEGs are extensively used to modify the surface of

nanoparticles for drug delivery applications. This process, known as PEGylation, creates a

hydrophilic and sterically hindered shell around the nanoparticle.

Benefits of PEGylation in Nanoparticle Drug Delivery:

Prolonged Circulation Time: The PEG layer reduces opsonization (the process by which

nanoparticles are marked for clearance by the immune system), leading to a longer

circulation half-life of the drug carrier.

Reduced Immunogenicity: PEGylation can mask the nanoparticle from the immune system,

reducing the likelihood of an immune response.

Improved Stability: The hydrophilic shell enhances the colloidal stability of the nanoparticles,

preventing aggregation.
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Enhanced Permeability and Retention (EPR) Effect: For cancer therapy, the prolonged

circulation of PEGylated nanoparticles allows them to accumulate preferentially in tumor

tissues through the EPR effect.

The following diagram illustrates the workflow for the preparation and application of PEGylated

nanoparticles for targeted drug delivery.
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Experimental Workflow: PEGylated Nanoparticles for Drug Delivery

Nanoparticle Preparation

Characterization

Application & Evaluation

Nanoparticle Core
(e.g., Liposome, Polymer)

Drug Loading

Surface Modification with
Pentaethylene Glycol (PEGylation)

Size & Zeta Potential
Analysis

Drug Encapsulation
Efficiency

In Vitro Drug
Release Study

Cellular Uptake
Studies

In Vivo Efficacy
(Animal Model)

Biodistribution
Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1679283?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for the preparation and evaluation of PEGylated nanoparticles

for drug delivery.

Safety and Handling
Pentaethylene glycol is considered to have low toxicity. However, as with any chemical,

appropriate safety precautions should be taken. It may cause skin and eye irritation. It is

recommended to handle pentaethylene glycol in a well-ventilated area and to wear

appropriate personal protective equipment (PPE), including gloves and safety glasses. For

detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion
Pentaethylene glycol possesses a unique combination of chemical and physical properties

that make it a highly versatile and valuable compound for researchers, scientists, and drug

development professionals. Its hydrophilicity, biocompatibility, and utility as a linker and surface

modifier have solidified its role in modern pharmaceutical sciences. A thorough understanding

of its properties and the experimental methods for their characterization is crucial for its

effective application in developing innovative and effective therapeutic solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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